molecular formula Bi B147881 Bismuth CAS No. 7440-69-9

Bismuth

Cat. No. B147881
CAS RN: 7440-69-9
M. Wt: 208.9804 g/mol
InChI Key: JCXGWMGPZLAOME-UHFFFAOYSA-N
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Description

Bismuth is a chemical element with the symbol Bi and atomic number 83. It is a pentavalent post-transition metal and one of the pnictogens with chemical properties resembling its lighter group 15 siblings arsenic and antimony. Bismuth is the most metallic and the heaviest element in the group. It is known for being the most naturally diamagnetic element and has one of the lowest values of thermal conductivity among metals .

Synthesis Analysis

The synthesis of bismuth compounds can be achieved through various methods. For instance, bismuth 2,6-pyridinedicarboxylate compounds have been synthesized under solvothermal conditions, demonstrating the versatility of bismuth in forming both molecular and polymeric structures . Additionally, bismuth compounds with a sulfur-bridged bis(phenolato) ligand have been synthesized, showing high catalytic activity in the solvent-free synthesis of propylene carbonate from CO2 and propylene oxide . Emerging mono-elemental bismuth nanostructures have been created using controlled synthesis methods, leading to a variety of shapes and sizes for different applications .

Molecular Structure Analysis

The molecular structure of bismuth compounds can vary significantly. Organobismuth derivatives have been studied, revealing the complex nature of bismuth's organometallic chemistry . Bismuth hydroxyl borates have been discovered to contain [Bi2O2]2+ layers, which combine with borate layers to form the overall structure . The coordination chemistry of bismuth is also diverse, with examples of bismuth coordination units forming non-covalent interactions such as hydrogen bonds to create various dimensional frameworks .

Chemical Reactions Analysis

Bismuth compounds participate in a wide range of chemical reactions. They have been used as catalysts in organic synthesis, demonstrating their utility in various reaction types, including carbon-carbon, carbon-nitrogen, and carbon-oxygen bond-forming reactions . The transition metal chemistry of bismuth is also notable, with bismuth(III) reagents being used to synthesize complexes where bismuth is linked to transition metal fragments .

Physical and Chemical Properties Analysis

Bismuth's unique physical and chemical properties make it suitable for numerous applications. It is a by-product of lead refining and is refined to virgin metal with chlorine. Bismuth's non-toxic nature has led to its use in pharmaceuticals, cosmetics, and as an eco-friendly metal in various industrial applications. It is also used in solders and has applications in magnetic levitation due to its diamagnetic nature . Bismuth(III) compounds, in particular, have been highlighted for their green chemistry applications due to their low toxicity and ease of handling .

Scientific Research Applications

Photonic Materials

  • Bismuth is known as 'the wonder metal' due to its diverse oxidation states and propensity to form clusters. It acts as a smart optically active center in various materials, finding applications in telecommunication, biomedicine, white light illumination, and lasers. Its luminescence properties are particularly notable in near-infrared (NIR) spectral region applications, like broadband NIR optical amplifiers, fiber lasers, and bioimaging (Sun, Zhou, & Qiu, 2014).

Nano-structured Materials

  • Bismuth antimony (Bi1−xSbx) has been a crucial material in condensed matter physics, low-temperature thermoelectrics, and infrared applications. The introduction of nanotechnology to this material system has expanded its research and application possibilities significantly (Tang & Dresselhaus, 2014).

Ferroelectric Materials

  • Bismuth-layered oxides are significant in ferroelectric materials, offering high Curie temperature, large spontaneous polarization, and high voltage resistance. Their antifatigue properties make them suitable for nonvolatile random access memory and high-temperature sensors. This study also explores the interaction of these materials in sports scientific research (Jiang, 2022).

Biomedical Applications

  • Bismuth germanate (Bi4Ge3O12, BGO) shows promising biomedical applications due to its scintillation properties. It has been employed as a detector in medicine and studied for potential use as biolabels in biomedical applications (Oviedo et al., 2016).

Photocatalysis

  • Bismuth compounds serve as efficient photocatalysts for environmental pollution remediation. They have been used for the degradation of dyes and organic pollutants under UV, visible light, or solar light. Their enhanced photocatalytic activity is due to improved crystallinity, microstructures, band gap, morphology, particle size, and surface area (Sivakumar, Murugesan, Loganathan, & Sivakumar, 2014).

Cancer Therapy

  • Bismuth compounds show potential in cancer chemo- and radiotherapy. Bismuth complexes with selected ligands have been studied for their inhibitory effects on tumor growth. Bismuth-based nanoparticles and nanodots are also being researched for radiosensitization in advanced radiotherapy (Kowalik, Masternak, & Barszcz, 2019).

Spintronics

  • Bismuth films have been studied for their ultra-broadband photoresponse and high mobility. This research has implications for developing multifunctional optoelectronic devices and advanced spintronic devices (Yao, Shao, & Yang, 2015).

Safety And Hazards

Exposure to bismuth may cause loss of appetite, headache, skin rash, exodermatitis, kidney injury and jaundice . Repeated or prolonged exposure may cause a bismuth line or black spots on the gums, foul breath and salivation . Any cutting, welding, melting, grinding, or use for deposition will produce dust, fume, or particulates containing component elements of this material. Exposure to these components may present significant health hazards .

Future Directions

Bismuth compounds with different structures and morphologies have certain application prospects in environmental governance due to their small band gap and strong visible light response . Based on recent reports, current challenges and future directions for designing and developing bismuth-based nanostructured photocatalysts for enhanced photoactivity and stability are summarized .

properties

IUPAC Name

bismuth
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InChI

InChI=1S/Bi
Source PubChem
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InChI Key

JCXGWMGPZLAOME-UHFFFAOYSA-N
Source PubChem
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Canonical SMILES

[Bi]
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URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

Bi
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DSSTOX Substance ID

DTXSID3052484
Record name Bismuth
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Molecular Weight

208.98040 g/mol
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Physical Description

Dry Powder; Dry Powder, Pellets or Large Crystals, Other Solid; Other Solid, Gray-white, soft and brittle metal; [Merck Index, 1257]
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Boiling Point

1564 DEG +/-5 °C, 760 MM HG
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Solubility

For more Solubility (Complete) data for BISMUTH, ELEMENTAL (7 total), please visit the HSDB record page., INSOL IN COLD OR HOT WATER; SOL IN NITRIC ACID, AQUA REGIA, HOT SULFURIC ACID, SOL IN CONCENTRATED HYDROCHLORIC ACID
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Density

9.78 @ 20 °C/4 °C
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Vapor Pressure

78 mm Hg at 1266 °C; 7.8 mm at 1053 °C; 0.78 mm Hg at 893 °C
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Impurities

IMPURITIES: LEAD, IRON, COPPER, ARSENIC, ANTIMONY, SELENIUM
Record name BISMUTH, ELEMENTAL
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Product Name

Bismuth

Color/Form

Gray white soft metal, HEXAGONAL SILVER-WHITE CRYSTALS, GRAYISH WHITE WITH REDDISH TINGE AND BRIGHT METALLIC LUSTER, PINKISH-SILVER, HARD, BRITTLE METAL

CAS RN

7440-69-9
Record name Bismuth
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Record name BISMUTH
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Record name BISMUTH, ELEMENTAL
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Melting Point

271 °C
Record name Bismuth
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Record name BISMUTH, ELEMENTAL
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Synthesis routes and methods

Procedure details

A first process consists in reacting γ-resorcylic acid with a bismuth compound; the said acid is dispersed in water and the temperature of the mixture is raised to a temperature of between approximately 40° C. and approximately 60° C., preferably approximately 50° C., and then the bismuth compound is added and the temperature is raised, with stirring, to a temperature of between approximately 70° C. and approximately 90° C., preferably approximately 80° C., allowing the reaction to continue, advantageously for between 2 and 15 hours, preferably approximately 5 hours. The suspension is filtered off, washed and dried; the product obtained corresponds to a γ-resorcylate containing one atom of bismuth per molecule of acid.
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Citations

For This Compound
1,160,000
Citations
TA Hanna - Coordination chemistry reviews, 2004 - Elsevier
… over bismuth/molybdate catalysts. Studies in the heterogeneous systems show that bismuth is … Model studies support the intervention of bismuth(III) in the rate-determining step and …
Number of citations: 175 www.sciencedirect.com
H Sun, L Zhang, KY Szeto - Metal ions in biological systems, 2004 - books.google.com
… Bismuth has long been associated with medicine for the treatment of various diseases and … -toxic, although bismuth toxicity has been reported due to careless use. Bismuth together with …
Number of citations: 117 books.google.com
AH Pfund - Review of Scientific Instruments, 1930 - aip.scitation.org
… While this entire discussion deals with bismuth, it is by no means to be inferred that bismuth alone yields black films. As a matter of fact the first black films were made from an alloy of …
Number of citations: 165 aip.scitation.org
R Mohan - Nature chemistry, 2010 - nature.com
… Bismuth was also the instrument of alchemy fraud in the London Stock Exchange — in the 1860s, a Hungarian refugee named Nicholas Papaffy convinced a large number of …
Number of citations: 392 www.nature.com
VS Edel'Man - Advances in Physics, 1976 - Taylor & Francis
A review of the electronic properties of pure bismuth is given. Theoretical ideas on the band structure of bismuth and the dispersion relation for electrons near the bottom of the …
Number of citations: 247 www.tandfonline.com
G Catalan, JF Scott - Advanced materials, 2009 - Wiley Online Library
… In both bismuth ferrite and PZT these observations raise … [55,56] Bismuth has a low melting temperature of 2708C, at … properties of bismuth-based materials,[58] including bismuth ferrite. …
Number of citations: 503 onlinelibrary.wiley.com
X Jin, L Ye, H Xie, G Chen - Coordination Chemistry Reviews, 2017 - Elsevier
… Compared to bismuth oxyhalides (BiOX; X = Cl, Br and I), bismuth-rich bismuth oxyhalides (Bi x O y X … The purpose of this review is to provide a concise summary on bismuth oxyhalides, …
Number of citations: 327 www.sciencedirect.com
N Yang, H Sun - Coordination chemistry reviews, 2007 - Elsevier
Bismuth compounds have been widely used in the clinic for … The efficacy of recently developed bismuth-based triple therapy … Apart from antimicrobial activity, bismuth compounds exhibit …
Number of citations: 343 www.sciencedirect.com
LA Fal'kovskiĭ - Soviet Physics Uspekhi, 1968 - iopscience.iop.org
… bismuth* and will confine ourselves essentially principally due to the fact that it is easiest to observe to those phenomena which have been quantitatively exin bismuth … However, bismuth …
Number of citations: 120 iopscience.iop.org
HJ Goldsmid, AR Sheard… - British Journal of Applied …, 1958 - iopscience.iop.org
The thermoelectric properties of n-type and p-type bismuth telluride between 150 and 300 K have been measured and the figure of merit for thermoelectric applications has been …
Number of citations: 197 iopscience.iop.org

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